4-ethoxy-N,3-dimethylbenzenesulfonamide

• Molecular Formula: C10H15NO3S
• Molecular Weight: 229.3 g/mol
• IUPAC Name: 4-ethoxy-N,3-dimethylbenzenesulfonamide
• InChI: InChI=1S/C10H15NO3S/c1-4-14-10-6-5-9(7-8(10)2)15(12,13)11-3/h5-7,11H,4H2,1-3H3
• InChI Key: FBHDHSMANAMTDQ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NC)C

Description

4-Ethoxy-N,3-dimethylbenzenesulfonamide is a sulfonamide derivative characterized by an ethoxy group at the para position (C4), a methyl group at the meta position (C3), and a dimethylamine substituent on the sulfonamide nitrogen.

Comparison with Similar Compounds

Comparison with Structural Analogues

Key Observations :

• Ethoxy vs.
• N-Substituents: Dimethylamine on the sulfonamide nitrogen (target compound) may reduce steric hindrance compared to bulkier groups like pyrimidinyl-ethyl or cyanophenyl , favoring enzyme active-site binding.
• Synthetic Routes : Most analogues are synthesized via sulfonyl chloride reactions with amines (e.g., ), suggesting the target compound could be prepared similarly using 4-ethoxy-3-methylbenzenesulfonyl chloride and dimethylamine .

Pharmacological and Physicochemical Properties

Table 2: Bioactivity and Properties of Analogues

Compound Name	Bioactivity/Properties	Reference
4-Methyl-N-(5-methyl-1,2-oxazol-3-yl)benzenesulfonamide	Antimicrobial activity (Gram-positive bacteria)
N-(4-Cyanophenyl)-3-methoxybenzenesulfonamide	Enzyme inhibition (hypothetical)
4-Ethoxy-N-(pyrimidinyl-ethyl)benzenesulfonamide	Kinase targeting (structural inference)
4-Methoxy-N-(4-methoxyphenyl)benzenesulfonamide	Crystallographic stability

Key Observations :

• Antimicrobial Activity : The oxazole-containing analogue () demonstrates that heterocyclic N-substituents enhance antimicrobial effects, a trait the target compound may lack due to its simpler dimethylamine group.
• Crystallography : Methoxy-substituted analogues (e.g., ) form stable crystals via hydrogen-bonding networks; the ethoxy group’s bulkiness in the target compound might alter packing efficiency.

Structural and Electronic Comparisons

• Steric Effects : The N,N-dimethyl group minimizes steric clash compared to N-aryl or N-heterocyclic substituents (), possibly improving binding to compact active sites.
• Hydrogen Bonding : Sulfonamide NH groups in analogues (e.g., ) participate in hydrogen bonding; dimethylation in the target compound eliminates this, reducing polarity but increasing metabolic stability.